Cas no 110998-94-2 ((2S)-2-(2S)-2-acetamidopropanamido-3-methylbutanoic acid)

• Product Name: (2S)-2-(2S)-2-acetamidopropanamido-3-methylbutanoic acid
• CAS No: 110998-94-2
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• MDL: MFCD32691810
• CID: 1196159
• PubChem ID: 15017937
• Update Time: 2025-04-20

(2S)-2-(2S)-2-acetamidopropanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-(N-acetyl-L-alanyl)-
• (2S)-2-(2S)-2-acetamidopropanamido-3-methylbutanoic acid
• SCHEMBL9074049
• 110998-94-2
• EN300-26865069
• (2S)-2-[(2S)-2-acetamidopropanamido]-3-methylbutanoic acid
• G39341
• N-Acetyl-L-alanyl-L-valine

• MDL： MFCD32691810
• Inchi： 1S/C10H18N2O4/c1-5(2)8(10(15)16)12-9(14)6(3)11-7(4)13/h5-6,8H,1-4H3,(H,11,13)(H,12,14)(H,15,16)/t6-,8-/m0/s1
• InChI Key： GEVOYAQTCKBOQE-XPUUQOCRSA-N
• SMILES： OC([C@H](C(C)C)NC([C@H](C)NC(C)=O)=O)=O

Computed Properties

• Exact Mass: 286.18938
• Monoisotopic Mass: 230.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• PSA: 84.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides